1-(1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde oxime

• IUPAC Name: (NZ)-N-[[1-(1,3-thiazol-2-yl)pyrrol-2-yl]methylidene]hydroxylamine
• InChI: InChI=1S/C8H7N3OS/c12-10-6-7-2-1-4-11(7)8-9-3-5-13-8/h1-6,12H/b10-6-
• InChI Key: QWKWBSFRUIISGJ-POHAHGRESA-N
• Canonical SMILES: C1=CN(C(=C1)C=NO)C2=NC=CS2
• Isomeric SMILES: C1=CN(C(=C1)/C=N\O)C2=NC=CS2
• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol
• Solubility: >29 [ug/mL] (The mean of the results at pH 7.4)

Description

“1-(1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde oxime” is a compound that contains a thiazole and pyrrole ring. Thiazole is a heterocyclic compound that consists of a five-membered C3NS ring. Pyrrole is a heterocyclic aromatic organic compound, a five-membered ring with the formula C4H4NH.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of hydrazonoyl halides with other compounds. For example, 3-Methyl-5-oxo-4-(2-arylhydrazono)-4,5-dihydro-1H-pyrazole-1-carbothioamides were obtained from the reaction of ethyl 3-oxo-2-(2-arylhydrazono)butanoates with thiosemicarbazide. Another method involved the reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide.

Molecular Structure Analysis

The molecular structure of similar compounds was confirmed by various spectroscopic techniques such as IR, NMR: 1H, 13C, COSY, HSQC, and SALDI-MS.

Chemical Reactions Analysis

The reaction of hydrazonoyl halides with other compounds can yield a variety of thiazolyl-pyrazole derivatives. These reactions are often carried out in ethanol and triethylamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were characterized by their physicochemical properties and spectral means.

Mechanism of Action

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .

Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) .

Safety and Hazards

While specific safety data for “1-(1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde oxime” is not available, similar compounds are considered hazardous according to the 2012 OSHA Hazard Communication Standard.

Future Directions

The synthesis and evaluation of similar compounds have shown promising results in various fields, including anticancer research. Future research could focus on further optimizing these compounds and exploring their potential applications in other areas.